Cas no 551-76-8 (Phenol,2,4,6-trichloro-3-methyl-)

• Product Name: Phenol,2,4,6-trichloro-3-methyl-
• CAS No: 551-76-8
• MF: C₇H₅Cl₃O
• MW: 211.472999334335
• CID: 371745
• PubChem ID: 11085
• Update Time: 2025-04-19

Phenol,2,4,6-trichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,6-trichloro-3-methyl-
• 2,4,6-trichloro-3-methylphenol
• 2,4,6-trichloro-m-cresol
• m-Cresol,2,4,6-trichloro- (7CI,8CI)
• 551-76-8
• D0H0QF5KL9
• M-CRESOL, 2,4,6-TRICHLORO-
• Phenol, 2,4,6-trichloro-3-methyl-
• UNII-D0H0QF5KL9
• SCHEMBL10771021
• DTXSID30203623
• 2,4,6-TRICHLORO-M-CRESOL [MI]
• Q27275937
• 2,4,6-Trichlor-m-kresol

• Inchi： 1S/C7H5Cl3O/c1-3-4(8)2-5(9)7(11)6(3)10/h2,11H,1H3
• InChI Key： QTAATZDGGZYBDC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1C)Cl)Cl)O

Computed Properties

• Exact Mass: 209.94075
• Monoisotopic Mass: 209.940598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.4907 (rough estimate)
• Melting Point: 46°C
• Boiling Point: 303.65°C (rough estimate)
• Refractive Index: 1.5510 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols